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Compound of Interest

Compound Name: Trichloromethyl chloroformate

Cat. No.: B126405

Essential Safety and Handling Guide for
Trichloromethyl Chloroformate

Audience: Researchers, scientists, and drug development professionals.

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Trichloromethyl chloroformate (also known as diphosgene).
Adherence to these guidelines is critical to ensure personal safety and minimize environmental
contamination. Trichloromethyl chloroformate is a highly toxic and corrosive chemical that
can be fatal if swallowed, inhaled, or in contact with skin.[1][2] It also causes severe skin burns,
eye damage, and is a lachrymator (a substance that causes tearing).[1][3]

Chemical Properties and Hazards
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Property Value Source
CAS Number 503-38-8 [1]12114]
Molecular Formula C2Cls02 [1]

Appearance Colorless liquid [5]
Boiling Point 128 °C (262 °F; 401 K) [6]
Density 1.639 g/mL at 20 °C [4]

Vapor Pressure

10 mmHg at 20°C

[6]

Storage Temperature

2-8°C

[4]

Hazards

Fatal if swallowed, inhaled, or
in contact with skin. Causes
severe skin burns and eye
damage. Lachrymator.
Moisture sensitive.
Decomposes on heating to
produce toxic gases
(phosgene, hydrogen chloride,

chlorine).

[11(3]15]

l. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling Trichloromethyl chloroformate.

The following table outlines the required equipment.
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Body Part

Required PPE

Specifications and
Remarks

Respiratory

Full-face respirator with
appropriate cartridges (e.g.,
Type ABEK (EN14387)) or a
self-contained breathing
apparatus (SCBA).

All operations must be
conducted in a certified
chemical fume hood.[1][3] A
NIOSH/MSHA or European
Standard EN 149 approved
respirator should be used if
exposure limits are exceeded.
[3] For spills or emergencies, a
chemical protection suit

including an SCBA is required.
[5]

It is recommended to double-

glove. Regularly inspect gloves

Hands Chemical-resistant gloves. ) )
for signs of degradation or
perforation.
Tightly sealed safety goggles Standard safety glasses are
Eyes/Face ) o
and a full-face shield. not sufficient.
Chemical-resistant laboratory Ensure complete coverage of
Body coat, apron, and full-length skin. An emergency shower
pants. must be readily accessible.[7]
Closed-toe, chemical-resistant
Feet

shoes.

Il. Operational Plan: Step-by-Step Handling

Procedures

A. Preparation and Pre-Handling Checklist

» Verify Fume Hood Certification: Ensure the chemical fume hood has been certified within the

last year and is functioning correctly.
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o Assemble all PPE: Before entering the designated handling area, don all required personal
protective equipment as detailed in the table above.

» Prepare Emergency Equipment: Ensure an eyewash station and safety shower are
unobstructed and have been recently tested.[7] Have a spill kit with an inert absorbent
material (e.g., sand, vermiculite) readily available.[5][8]

o Review Safety Data Sheet (SDS): Always review the most current SDS for Trichloromethyl
chloroformate before beginning any work.[1][2][3]

» Designate a Handling Area: Clearly mark the area where the chemical will be handled and
restrict access to authorized personnel only.

B. Handling the Chemical

o Transporting: Transport Trichloromethyl chloroformate in a sealed, shatter-proof
secondary container.

e Dispensing:

o

Conduct all manipulations within the chemical fume hood.[1][3]

[e]

Keep the container tightly closed when not in use.[3]

o

Store the chemical under an inert atmosphere as it is moisture-sensitive.[1][3]

[¢]

Avoid contact with incompatible materials such as acids, bases, water, strong oxidizing
agents, alcohols, and amines.[1][3]

e Post-Handling:

o Thoroughly decontaminate all surfaces that may have come into contact with the
chemical.

o Wash hands and forearms thoroughly with soap and water after removing gloves.

lll. Emergency Procedures
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A. Spills

o Small Spills (inside a fume hood):
o Absorb the spill with an inert, dry material such as sand or vermiculite.[5]

o Collect the absorbed material into a suitable, closed container for hazardous waste
disposal.[1][3]

o Large Spills (or any spill outside a fume hood):

Evacuate the immediate area and alert others.

[¢]

[¢]

Contact your institution's emergency response team.

If trained and equipped with an SCBA, contain the spill by diking with an inert absorbent

[e]

material.

B. Personal Exposure

e Skin Contact:
o Immediately remove all contaminated clothing.
o Wash the affected area with copious amounts of water for at least 15 minutes.[1]
o Seek immediate medical attention.[1]

e Eye Contact:

o Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting
the upper and lower eyelids.[7]

o Remove contact lenses if present and easy to do so.
o Seek immediate medical attention.[1]

e |nhalation:
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o Move the individual to fresh air immediately.[1]

o If breathing is difficult or has stopped, provide artificial respiration, but do not use mouth-
to-mouth resuscitation.[1]

o Seek immediate medical attention.[1]

 Ingestion:

o Do NOT induce vomiting.[1]

o Rinse the mouth with water.

o Seek immediate medical attention.[1]
IV. Disposal Plan
» Waste Collection:

o All waste materials contaminated with Trichloromethyl chloroformate, including empty
containers, used PPE, and spill cleanup materials, must be collected in a designated,
labeled, and sealed hazardous waste container.[1]

o Waste Storage:

o Store the hazardous waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.

o Disposal Procedure:

o Dispose of all waste in accordance with local, state, and federal regulations.[1] Contact
your institution's environmental health and safety department for specific disposal
procedures.

o Contaminated packaging should be disposed of as hazardous waste.[1]

V. Workflow and Safety Logic Diagram
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Workflow for Handling Trichloromethyl Chloroformate

Preparation

Review SDS

i

Don PPE

i

Prepare Work Area
(Fume Hood, Spill Kit)

Handling

Transport in
Secondary Container

,

Use in Fume Hood |—————____

-~

~<

Cleanup & Disposal

Store Properly Decontaminate Surfaces Personal Exposure

Segregate Hazardous Waste Follow Spill Protocol

\

Dispose via EHS

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Trichloromethyl chloroformate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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